3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C8H11ClN2O2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,10H2,1-2H3
• InChI Key: PWRXATZJIMUAHA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)Cl)N
• Molecular Formula: C8H11ClN2O2S
• DSSTOX Substance ID: DTXSID50397078
• Molecular Weight: 234.70 g/mol
• CAS No.: 100313-81-3

Description

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C8H11ClN2O2S and its molecular weight is 234.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

One area of research for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide involves the synthesis and characterization of its structural isomers. A study by Rublova et al. (2017) synthesized two structural isomers of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride. These isomers were structurally characterized using X-ray single crystal diffraction. The study also involved ab initio quantum-chemical calculations to understand the electronic structure of these isomeric molecules (Rublova, Zarychta, Olijnyk, & Mykhalichko, 2017).

Antimicrobial Activity

Another application lies in its use in synthesizing compounds with antimicrobial properties. Nunna et al. (2014) prepared amino-N-(4-(4-chloro-phenyl)-6-(3,4-dimethyl-phenyl)-pyrimidin-2-yl)-benzensulfonamide, which was then used in condensation reactions to yield various compounds. These compounds were evaluated for their antibacterial and antifungal activities (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).

Synthesis of Enaminones and Antimicrobial Activities

The synthesis of enaminones conjugated with dimethylaminosulfonyl moiety was explored by Aal et al. (2007). These compounds were tested for their antimicrobial and antifungal activities, showing potential applications in this field (Aal, El-Maghraby, Hassan, & Bashandy, 2007).

Biological Screening

Aziz‐ur‐Rehman et al. (2014) synthesized derivatives of N-dimethylphenyl substituted N-ethyl/benzyl-4-chlorobenzenesulfonamide and screened them for biological potential. These compounds were tested for their antibacterial activities against Gram-negative & Gram-positive bacteria and for enzyme inhibition potential (Aziz‐ur‐Rehman, Ahmad, Abbasi, Siddiqui, Nafeesa, Sattar, Ahmed, & Afzal, 2014).

Conformational Polymorphism Studies

Investigations into the crystal and molecular structures of different forms of related compounds, like sulfapyridine, have been conducted. This study by Bar and Bernstein (1985) focused on conformational polymorphism, providing insights into the structural properties of these compounds (Bar & Bernstein, 1985).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.